2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-oxo-2-phenylethyl)acetamide

• IUPAC Name: 2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-N-phenacylacetamide
• InChI: InChI=1S/C19H18N2O3S2/c1-2-24-14-8-9-15-17(10-14)26-19(21-15)25-12-18(23)20-11-16(22)13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3,(H,20,23)
• InChI Key: CQBJHOGIUHNNKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)NCC(=O)C3=CC=CC=C3
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol

Description

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-oxo-2-phenylethyl)acetamide, also known as EBT, is a chemical compound that has been widely used in scientific research. EBT is a fluorescent probe that has been used to study protein conformational changes, enzyme activity, and protein-protein interactions. EBT has been synthesized through various methods and has been used in many scientific applications.

Mechanism of Action

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-oxo-2-phenylethyl)acetamide works by binding to proteins and undergoing a conformational change that results in a change in fluorescence. This compound has a thioester group that can react with cysteine residues in proteins, resulting in a covalent bond between this compound and the protein. This covalent bond causes a change in fluorescence that can be measured. This compound has been shown to undergo a change in fluorescence upon binding to proteins such as alpha-synuclein, carbonic anhydrase, and trypsin.
Biochemical and Physiological Effects
This compound has been shown to have no significant biochemical or physiological effects. This compound has been used in vitro and has not been tested in vivo. This compound has been shown to be non-toxic to cells and has been used in cell-based assays.

Advantages and Limitations for Lab Experiments

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-oxo-2-phenylethyl)acetamide has several advantages for lab experiments. This compound is a fluorescent probe that can be used to study protein conformational changes, enzyme activity, and protein-protein interactions. This compound is easy to synthesize and has a high yield. This compound has been shown to be non-toxic to cells and has been used in cell-based assays. This compound has some limitations for lab experiments. This compound is a covalent probe that can irreversibly bind to proteins, which can limit its use in some experiments. This compound has a limited excitation and emission wavelength range, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-oxo-2-phenylethyl)acetamide in scientific research. This compound can be used to study the conformational changes of other proteins. This compound can be used to study the activity of other enzymes. This compound can be used to study protein-protein interactions in other systems. This compound can be modified to have different excitation and emission wavelengths, which can expand its use in experiments. This compound can be modified to have different functional groups, which can expand its use in experiments. This compound can be used in vivo to study protein conformational changes, enzyme activity, and protein-protein interactions.

Scientific Research Applications

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-oxo-2-phenylethyl)acetamide has been widely used in scientific research as a fluorescent probe. This compound has been used to study protein conformational changes, enzyme activity, and protein-protein interactions. This compound has been used to study the conformational changes of proteins such as alpha-synuclein, amyloid beta, and prion protein. This compound has been used to study the activity of enzymes such as acetylcholinesterase, carbonic anhydrase, and trypsin. This compound has been used to study protein-protein interactions such as the interaction between tau protein and microtubules.